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Authored by a Senior Application Scientist
This guide provides an in-depth analysis of 2-Methoxyphenylhydrazine Hydrochloride (HCl),

a pivotal reagent in modern organic synthesis and pharmaceutical development. Designed for

researchers, scientists, and drug development professionals, this document moves beyond a

simple datasheet to offer field-proven insights into the compound's properties, synthesis,

reactivity, and safe handling. We will explore the causality behind experimental choices and

provide self-validating protocols to ensure scientific integrity and reproducibility.

Introduction: A Versatile Building Block
2-Methoxyphenylhydrazine HCl, also known as (2-methoxyphenyl)hydrazine hydrochloride, is

an aromatic hydrazine salt that serves as a crucial and versatile intermediate in the synthesis of

complex organic molecules.[1] Its structure, featuring a hydrazine moiety and a methoxy-

substituted phenyl ring, makes it an invaluable precursor for constructing nitrogen-containing

heterocyclic compounds, which are core scaffolds in numerous bioactive molecules and active

pharmaceutical ingredients (APIs).[1][2] Its reliability and high purity, often exceeding 98% by

HPLC, ensure consistent and reproducible outcomes in demanding synthetic applications, from

academic research to industrial-scale fine chemical manufacturing.[1][3]
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Core Physicochemical Properties
For quick reference, the fundamental properties of 2-Methoxyphenylhydrazine HCl are

summarized below. These data are critical for experimental design, safety assessments, and

quality control.

Property Value Source(s)

CAS Number 6971-45-5 [4]

Molecular Formula C₇H₁₁ClN₂O [4][5]

Molecular Weight 174.63 g/mol [4]

Appearance

White to pinkish or gray

crystalline powder or chunks.

[1][6]

[1][6]

Melting Point

Data for the closely related 4-

isomer is 160-162 °C

(decomposes).[7][8][9]

[7][8][9]

Solubility Soluble in water.[10] [10]

Storage Conditions

Store in a cool (2-8°C), dry,

dark place under an inert

atmosphere.[6][11]

[6][11]

Spectroscopic Profile for Structural Verification
Spectroscopic analysis is non-negotiable for confirming the identity and purity of starting

materials. A typical analysis of 2-Methoxyphenylhydrazine HCl provides a distinct fingerprint.

Infrared (IR) Spectroscopy: The IR spectrum is used to identify key functional groups.[12] For

this compound, researchers should look for characteristic absorption bands corresponding to

N-H stretches from the hydrazine group and C-O stretches from the methoxy group.[4][13]

The aromatic ring will also show characteristic C=C stretching and C-H bending vibrations.

[12]

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: Proton NMR provides detailed information about the hydrogen environments.[12]

Key signals would include distinct peaks for the aromatic protons, a singlet for the

methoxy (-OCH₃) group protons, and signals corresponding to the amine protons of the

hydrazine group.[4][14]

¹³C NMR: This technique reveals the carbon skeleton.[12] One would expect to see unique

signals for each of the seven carbon atoms in the molecule, including the methoxy carbon

and the six aromatic carbons.[4][14]

Mass Spectrometry (MS): MS is used to determine the molecular mass and fragmentation

patterns.[12] The mass spectrum will show a molecular ion peak corresponding to the free

base (C₇H₁₀N₂O) after the loss of HCl.[4]

Synthesis, Reactivity, and Mechanistic Insight
The utility of 2-Methoxyphenylhydrazine HCl stems from its predictable synthesis and versatile

reactivity.

Synthesis Protocol: Diazotization and Reduction
The most common and industrially relevant synthesis route involves a two-step process starting

from 2-methoxyaniline (o-anisidine). The causality is clear: the primary amine of o-anisidine is

readily converted into a diazonium salt, which is an excellent electrophile for subsequent

reduction to the target hydrazine.

Caption: Synthesis workflow for 2-Methoxyphenylhydrazine HCl.

Detailed Experimental Protocol:

Diazotization:

Dissolve 2-methoxyaniline in aqueous hydrochloric acid in a reaction vessel equipped with

a stirrer and thermometer.[15]

Cool the mixture to 0-5°C in an ice bath. This low temperature is critical to prevent the

highly unstable diazonium salt from decomposing.[16]
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Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂) dropwise, ensuring

the temperature remains below 5°C.[15][17] The reaction is exothermic, and careful

addition is paramount for safety and yield.

Stir the resulting solution for approximately 1 hour at 0-5°C to ensure complete formation

of the 2-methoxybenzene diazonium chloride intermediate.[15]

Reduction and Isolation:

In a separate vessel, prepare a solution of a suitable reducing agent, such as tin(II)

chloride (SnCl₂) in concentrated HCl or sodium sulfite (Na₂SO₃) in water.[17][18]

Slowly add the cold diazonium salt solution to the reducing solution. The reaction

temperature should be carefully controlled.[16]

Upon completion of the reduction, the 2-methoxyphenylhydrazine will precipitate as its

hydrochloride salt.

Collect the solid product by filtration, wash with a small amount of cold water or ethanol to

remove impurities, and dry under vacuum.[17]

Chemical Reactivity: A Gateway to Heterocycles
The synthetic power of 2-methoxyphenylhydrazine HCl lies in the reactivity of its hydrazine

group, which is a potent nucleophile. This enables its use in cornerstone reactions of organic

chemistry.

Fischer Indole Synthesis: This is arguably the most significant application. The hydrazine

reacts with an aldehyde or ketone under acidic conditions to form a hydrazone, which then

undergoes a[1][1]-sigmatropic rearrangement and subsequent cyclization to form a

substituted indole. Indole scaffolds are ubiquitous in pharmaceuticals.
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Caption: Fischer Indole Synthesis using 2-methoxyphenylhydrazine.

Formation of Hydrazones and Azo Compounds: It readily reacts with carbonyl compounds to

form stable hydrazones, a reaction often used in analytical chemistry for the detection and

derivatization of aldehydes and ketones.[19] Oxidation of the hydrazine can lead to the

formation of azo compounds, which are important in the dye industry.[2][19]

Safety, Handling, and Storage
Scientific integrity demands rigorous adherence to safety protocols. 2-Methoxyphenylhydrazine

HCl is a hazardous substance and must be handled with appropriate care.

Hazard Identification and Personal Protective Equipment
(PPE)
The compound is classified with the following GHS hazards:

H302/H312/H332: Harmful if swallowed, in contact with skin, or if inhaled.[11][20]

H315: Causes skin irritation.[4]
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H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[4]

Mandatory Handling Procedures:

Always handle this compound in a well-ventilated area, preferably within a chemical fume

hood.[11][21]

Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles or a

face shield, and a lab coat.[21]

Avoid generating dust.[11][22] If weighing the solid, do so carefully to minimize airborne

particles.

Wash hands thoroughly after handling, even if gloves were worn.

Storage and Stability
Proper storage is essential to maintain the compound's purity and prevent degradation.

Storage: Keep the container tightly sealed and store in a cool (2-8°C), dry, and dark place.[6]

[11] It is often recommended to store under an inert gas like argon or nitrogen to prevent

oxidation.[11][23]

Incompatibilities: Avoid contact with strong oxidizing agents, as this can lead to vigorous and

potentially hazardous reactions.[22]

Stability: The product is considered stable under the recommended storage conditions.[11]

First-Aid Measures
In case of accidental exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. If irritation persists, seek medical attention.[20][21]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[21]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.[20][21]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[21]

Conclusion
2-Methoxyphenylhydrazine Hydrochloride is more than just a chemical on a shelf; it is a key

enabler of innovation in pharmaceutical and chemical research. Its well-defined physical

properties, predictable reactivity, and established synthetic pathways make it a reliable and

versatile tool for the modern scientist.[1][24] By understanding its characteristics and adhering

to strict safety protocols, researchers can fully leverage its potential to construct novel

molecules that may lead to the next generation of therapeutics and advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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